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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the procurement and application of
certified Europium-152 (Eu-152) reference standards. Eu-152 is a long-lived radionuclide (half-
life of approximately 13.5 years) that is an indispensable tool for the calibration of gamma-ray
spectrometers, which are critical instruments in nuclear medicine, radiopharmaceutical
development, and environmental monitoring.[1] Its complex gamma-ray spectrum, with

multiple, well-characterized photopeaks over a wide energy range (from 121 keV to 1408 keV),
makes it an ideal standard for both energy and efficiency calibrations.

Procuring Certified Eu-152 Reference Standards:
Key Considerations

The procurement of a certified Eu-152 reference standard is a critical first step in ensuring the
accuracy and reliability of gamma spectrometry measurements. The certification provides
traceability to national and international standards, guaranteeing the stated activity and
emission probabilities of the radionuclide.

Key factors to consider when selecting a supplier and a specific standard include:

o Certification and Traceability: The standard must be certified by a national metrology institute
(NMI) such as the National Institute of Standards and Technology (NIST) in the United
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States, or by a commercial supplier that can demonstrate traceability to an NMI. This
ensures the activity of the standard is known with a low uncertainty.

e Physical Form: Eu-152 standards are available in various physical forms to suit different
measurement geometries. Common forms include liquid solutions, point sources, and disk
sources.[2][3] Liquid standards offer flexibility for preparing custom geometries, while solid
sources are convenient for routine calibrations.

 Activity: The activity of the standard should be appropriate for the detector system and the
intended application. High-activity sources can lead to dead-time issues and pulse pile-up,
while low-activity sources may require excessively long counting times.

o Uncertainty: The certificate of analysis will specify the uncertainty in the activity of the
standard. A lower uncertainty will lead to a more accurate detector calibration.

o Radionuclidic Purity: The certificate should also detail the presence of any radionuclidic
impurities. While some impurities like Europium-154 are common, their levels should be low
and well-characterized.[4][5][6][7]

Reputable Suppliers of Certified Eu-152 Reference
Standards

Both national metrology institutes and accredited commercial laboratories supply certified Eu-
152 reference standards.

« National Institute of Standards and Technology (NIST): NIST provides Standard Reference
Materials (SRMs) for Eu-152 in liquid solution form (SRM 4370d).[8] These standards have a
low uncertainty and are directly traceable to the primary national standard.

o Commercial Suppliers: Several commercial suppliers offer a wider variety of physical forms
and activities. When selecting a commercial supplier, it is crucial to verify their accreditation
(e.g., to ISO/IEC 17025) and the traceability of their standards. Some well-known
commercial suppliers include:

o RadQual

o Direct Scientific
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o International Isotopes

o ISO-RAD

o RITVERC JSC

The following table summarizes a selection of commercially available certified Eu-152
reference standards.
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) Product Physical Available Calibration o
Supplier o . Traceability
Namel/ID Form Activities Uncertainty
Liquid + 0.22 kBqg/g
Solution (in (Expanded
NIST SRM 4370d ~18.70 kBqg/g ) NIST
flame-sealed Uncertainty,
ampoule) k=2)
Typically =
_ 3% - 5% at
Eu-152 Rod Varies (e.g., NIST
RadQual Rod Source ] 95%
Source 0.5 uCi) ] Traceable
confidence
level
+20%
) o ] (uncalibrated)
Direct Solid Disk 0.1 uCi, 0.5 ) ]
L E152S ] ] ) , lower with Varies
Scientific (Plexiglas) pCi, 1 pCi ]
optional
calibration
Varies
International Europium- (custom Varies (mCi, Contact for Vari
aries
Isotopes, Inc. 152 (Eu-152) specs MBQq) details
available)
Sealed
] Stainless
Europium- -10% to ]
ISO-RAD Steel or 0.1-5MBq Varies
152 (Eu-152) o +20%
Titanium
Capsule
Sealed
152Eu
Stainless
RITVERC Gamma -10% to )
o Steel or 0.1-5 MBq Varies
JSC Radiation o +20%
Titanium
Sources
Capsule
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Experimental Protocols for Gamma Spectrometer
Calibration using Eu-152

A properly calibrated gamma-ray spectrometer is essential for the accurate identification and
guantification of radionuclides. The calibration process typically involves two main steps:
energy calibration and efficiency calibration.

Energy Calibration

Energy calibration establishes a relationship between the channel number of the multichannel
analyzer (MCA) and the corresponding gamma-ray energy.

Methodology:

e Source Placement: Place the certified Eu-152 point source at a reproducible distance from
the detector. For High-Purity Germanium (HPGe) detectors, this is typically on the central
axis of the detector endcap.

o Data Acquisition: Acquire a gamma-ray spectrum for a sufficient time to obtain well-defined
photopeaks with good statistics (low statistical uncertainty).

o Peak Identification: Identify the prominent photopeaks in the spectrum corresponding to the
known gamma-ray emissions of Eu-152 (e.g., 121.8 keV, 244.7 keV, 344.3 keV, 778.9 keV,
964.1 keV, 1112.1 keV, and 1408.0 keV).

o Centroid Determination: Determine the precise channel number for the centroid of each
identified photopeak.

» Calibration Curve: Plot the known gamma-ray energies of the Eu-152 photopeaks against
their corresponding channel numbers. Perform a linear or polynomial fit to the data to
generate the energy calibration function. This function can then be used to determine the
energy of unknown gamma rays.[9]

Efficiency Calibration

Efficiency calibration determines the detector's response as a function of gamma-ray energy.
The full-energy peak efficiency is the probability that a gamma ray of a specific energy emitted
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from the source will be fully absorbed in the detector and registered in the corresponding
photopeak.

Methodology:

Source Placement: Use the same geometry as for the energy calibration. It is critical that the
calibration geometry is identical to the geometry that will be used for sample measurements.

Data Acquisition: Acquire a gamma-ray spectrum for a time sufficient to achieve a low
statistical uncertainty in the net peak areas of the calibration photopeaks.

Net Peak Area Determination: For each prominent Eu-152 photopeak, determine the net
peak area by subtracting the background continuum from the gross counts in the peak.

Efficiency Calculation: Calculate the full-energy peak efficiency (€) for each photopeak using
the following equation:

=N/ (A*Iy*t)

where:

[¢]

N = Net peak area (counts)

[e]

A = Activity of the Eu-152 standard at the time of measurement (Bq), corrected for
radioactive decay from the reference date on the certificate.

[e]

ly = Gamma-ray emission probability (intensity) for the specific energy, as stated on the
certificate of analysis.

[e]

t = Acquisition live time (seconds).

» Efficiency Curve: Plot the calculated efficiencies against the corresponding gamma-ray
energies. Fit the data with a suitable function (e.g., a polynomial or a more complex function
that accounts for the physical processes of photon interaction) to generate the efficiency
calibration curve. This curve can then be used to determine the activity of unknown
radionuclides in a sample with the same geometry.
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Visualizing the Process

The following diagrams illustrate the key workflows in procuring and utilizing certified Eu-152

reference standards.
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Caption: A logical workflow for the procurement of a certified Europium-152 reference
standard.
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Caption: Experimental workflow for energy and efficiency calibration of a gamma spectrometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1220608?utm_src=pdf-custom-synthesis
https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-efficiency-calibration-lab-experiment
https://tsapps.nist.gov/srmext/certificates/archives/4218-C.pdf
https://www.drct.com/nuclear/index.php?main_page=product_info&cPath=8&products_id=81
https://www.drct.com/nuclear/index.php?main_page=product_info&cPath=8&products_id=81
https://tsapps.nist.gov/srmext/certificates/archives/4237.pdf
https://tsapps.nist.gov/srmext/certificates/archives/4218-D.pdf
https://tsapps.nist.gov/srmext/certificates/archives/4370-B.pdf
https://tsapps.nist.gov/srmext/certificates/archives/4370.pdf
https://tsapps.nist.gov/srmext/certificates/4370d.pdf
http://peiluan-tai.com/physics/energy_calibartion.html
https://www.benchchem.com/product/b1220608#procuring-certified-europium-152-reference-standards
https://www.benchchem.com/product/b1220608#procuring-certified-europium-152-reference-standards
https://www.benchchem.com/product/b1220608#procuring-certified-europium-152-reference-standards
https://www.benchchem.com/product/b1220608#procuring-certified-europium-152-reference-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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